Cas no 40808-21-7 (5-(4-methylphenyl)-2-thiophenecarboxylic Acid)

5-(4-methylphenyl)-2-thiophenecarboxylic Acid structure
40808-21-7 structure
Product Name:5-(4-methylphenyl)-2-thiophenecarboxylic Acid
CAS No:40808-21-7
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD06802425
CID:2633823
PubChem ID:12323209
Update Time:2025-07-31

5-(4-methylphenyl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylphenyl)-2-thiophenecarboxylic Acid
    • 5-(p-Tolyl)thiophene-2-carboxylic acid
    • CHEMBL4129473
    • DTXSID10488931
    • QBA80821
    • 5-(4-methylphenyl)thiophene-2-carboxylic acid
    • 5-(p-Tolyl)thiophene-2-carboxylicacid
    • AKOS000352436
    • 5-p-Tolylthiophene-2-carboxylic acid
    • MFCD06802425
    • AB01331214-02
    • 40808-21-7
    • BBL021920
    • 974-683-7
    • SCHEMBL3756385
    • DTXCID10439741
    • STK894637
    • NCGC00338804-01
    • EN300-1603101
    • CS-0360620
    • MDL: MFCD06802425
    • Inchi: 1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: HAJCITVNZKDTPX-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 218.04015073Da
  • Monoisotopic Mass: 218.04015073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 399.5±30.0 °C at 760 mmHg
  • Flash Point: 195.4±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-methylphenyl)-2-thiophenecarboxylic Acid Security Information

5-(4-methylphenyl)-2-thiophenecarboxylic Acid Pricemore >>

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abcr
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